7-ethoxy-6-ethyl-4-phenyl-2H-chromen-2-one

• IUPAC Name: 7-ethoxy-6-ethyl-4-phenylchromen-2-one
• InChI: InChI=1S/C19H18O3/c1-3-13-10-16-15(14-8-6-5-7-9-14)11-19(20)22-18(16)12-17(13)21-4-2/h5-12H,3-4H2,1-2H3
• InChI Key: JBENVBUVQVMABP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1OCC)OC(=O)C=C2C3=CC=CC=C3
• Molecular Formula: C19H18O3
• Molecular Weight: 294.3 g/mol

Description

7-ethoxy-6-ethyl-4-phenyl-2H-chromen-2-one, also known as EPC, is a synthetic compound that belongs to the family of chromones. It has gained attention in recent years due to its potential applications in scientific research.

Mechanism of Action

7-ethoxy-6-ethyl-4-phenyl-2H-chromen-2-one exerts its effects by inhibiting the activity of certain enzymes and pathways involved in inflammation and oxidative stress. It has also been shown to modulate the expression of various genes involved in cell growth and survival.
Biochemical and Physiological Effects
7-ethoxy-6-ethyl-4-phenyl-2H-chromen-2-one has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, protect against DNA damage, and induce cell death in cancer cells. Additionally, it has been shown to improve cognitive function and protect against neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 7-ethoxy-6-ethyl-4-phenyl-2H-chromen-2-one in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is its relatively low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 7-ethoxy-6-ethyl-4-phenyl-2H-chromen-2-one. One area of interest is its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand its mechanisms of action and potential side effects. Finally, there is potential for the development of novel 7-ethoxy-6-ethyl-4-phenyl-2H-chromen-2-one derivatives with improved solubility and bioavailability.

Synthesis Methods

7-ethoxy-6-ethyl-4-phenyl-2H-chromen-2-one can be synthesized through a multi-step process involving the condensation of 4-hydroxycoumarin with ethyl bromoacetate, followed by the addition of phenylmagnesium bromide and subsequent cyclization. The final product is obtained through recrystallization and purification.

Scientific Research Applications

7-ethoxy-6-ethyl-4-phenyl-2H-chromen-2-one has been widely studied for its potential applications in various scientific research fields, including pharmacology, biochemistry, and molecular biology. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for further research.